(E)-O-(3-Chloroallyl)hydroxylamine hydrochloride
Overview
Description
(E)-O-(3-Chloroallyl)hydroxylamine hydrochloride, also known as CAPCHA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. CAPCHA is a versatile molecule that can be used in various fields, including biochemistry, pharmacology, and toxicology.
Scientific Research Applications
Nitrile Synthesis : A protocol using hydroxylamine hydrochloride for transforming aldehydes into nitriles has been developed. This method is simple, cost-efficient, and environmentally benign, yielding good to excellent nitrile products (Ghosh & Subba, 2013).
Chemical Reactions with Chlorine : The reaction kinetics and mechanism between hydroxylamine and chlorine in hydrochloric acid have been explored. This study contributes to understanding the chemical behavior of hydroxylamine in various environments (Cooper & Margerum, 1993).
Synthesis of Reduced Transition-Metal Oxides : Hydroxylamine hydrochloride has been used in the synthesis of amorphous, reduced oxides of intermediate valence such as VO2, Cr2O3, and Fe3O4. This method demonstrates its utility in materials science and nanotechnology (Manivannan & Goodenough, 1998).
Oximation Reaction in Organic Chemistry : The oximation reaction of 3-acylisoxazoles with hydroxylamine hydrochloride has been investigated, highlighting its role in organic synthesis and molecular geometry studies (Vivona, Macaluso & Frenna, 1983).
Ultrasound Irradiation in Synthesis : The synthesis of oximes from aldehydes and ketones using hydroxylamine hydrochloride under ultrasound irradiation offers advantages like milder conditions, shorter reaction times, and higher yields, showing its application in advanced synthetic methods (Li, Li & Li, 2006).
Chromosomal and DNA Studies : Hydroxylamine hydrochloride has been utilized in chromosomal and DNA studies, indicating its importance in genetic research and molecular biology (Jana, Prasad & Moutschen, 1974).
Synthesis of Naphthoxocine Derivatives : It's used in the synthesis of novel naphthoxocine derivatives, highlighting its role in creating compounds with potential applications in treating cancer and influenza A (Abozeid et al., 2019).
Atmospheric Chemistry Studies : The kinetics of reactions involving hydroxyl radicals and chlorine atoms with biogenic volatile organic compounds are studied using hydroxylamine hydrochloride, contributing to our understanding of atmospheric chemistry (Gaona-Colmán, Blanco & Teruel, 2017).
Hydrothermal Synthesis : It's used in the hydrothermal synthesis of WO3·0.5H2O microtubes, demonstrating its application in developing materials with photocatalytic properties (Wang et al., 2013).
Analytical Chemistry : Its use in a certified reference material for extractable trace metals assesses sources of uncertainty in sequential extraction procedures, highlighting its role in enhancing the precision and accuracy of analytical techniques (Sahuquillo et al., 1999).
properties
IUPAC Name |
O-[(E)-3-chloroprop-2-enyl]hydroxylamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6ClNO.ClH/c4-2-1-3-6-5;/h1-2H,3,5H2;1H/b2-1+; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZDAGPDHXQKVHK-TYYBGVCCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C=CCl)ON.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(/C=C/Cl)ON.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H7Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1073654, DTXSID10888770 | |
Record name | Hydroxylamine, O-(3-chloro-2-propenyl)-, hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1073654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Hydroxylamine, O-[(2E)-3-chloro-2-propen-1-yl]-, hydrochloride (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10888770 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-O-(3-Chloroallyl)hydroxylamine hydrochloride | |
CAS RN |
96992-71-1, 82244-86-8 | |
Record name | Hydroxylamine, O-[(2E)-3-chloro-2-propen-1-yl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=96992-71-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Hydroxylamine, O-(3-chloro-2-propenyl)-, hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0082244868 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Hydroxylamine, O-[(2E)-3-chloro-2-propen-1-yl]-, hydrochloride (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Hydroxylamine, O-(3-chloro-2-propenyl)-, hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1073654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Hydroxylamine, O-[(2E)-3-chloro-2-propen-1-yl]-, hydrochloride (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10888770 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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